Cas no 106261-62-5 (4-(piperidin-1-ylmethyl)benzoyl Chloride;hydrochloride)

• Product Name: 4-(piperidin-1-ylmethyl)benzoyl Chloride;hydrochloride
• CAS No: 106261-62-5
• MF: C₁₃H₁₇Cl₂NO
• MW: 274.186181783676
• CID: 1173940
• PubChem ID: 20227032
• Update Time: 2025-04-20

4-(piperidin-1-ylmethyl)benzoyl Chloride;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(piperidin-1-ylmethyl)benzoyl chloride,hydrochloride
• 4-(piperidin-1-ylmethyl)benzoyl chloride
• hydrochloride
• 106261-62-5
• SCHEMBL10374835
• DTXSID90603842
• 4-[(Piperidin-1-yl)methyl]benzoyl chloride--hydrogen chloride (1/1)
• 4-(piperidin-1-ylmethyl)benzoyl Chloride;hydrochloride

• Inchi： 1S/C13H16ClNO.ClH/c14-13(16)12-6-4-11(5-7-12)10-15-8-2-1-3-9-15;/h4-7H,1-3,8-10H2;1H
• InChI Key： VRIIQUKMDBSILC-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)CN1CCCCC1)=O.Cl

Computed Properties

• Exact Mass: 273.06891
• Monoisotopic Mass: 273.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 3.79140